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Compound of Interest

Compound Name: Furfuryl methyl sulfide

Cat. No.: B074786 Get Quote

Essential Safety and Handling Guide for Furfuryl
Methyl Sulfide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Furfuryl methyl sulfide (CAS No. 1438-91-1). Adherence to

these procedures is critical for ensuring laboratory safety and minimizing risk.

Furfuryl methyl sulfide is a combustible liquid that is harmful if swallowed, causes skin and

eye irritation, and may cause respiratory irritation.[1][2] It is characterized by a strong, pungent

garlic-like or sulfurous odor.[1][3]

Hazard Summary
Hazard Statement Classification

Combustible Liquid H227

Harmful if Swallowed H302

Causes Skin Irritation H315

Causes Serious Eye Irritation H319

May Cause Respiratory Irritation H335
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Operational Plan: From Procurement to Disposal
This section outlines a step-by-step plan for the safe handling of Furfuryl methyl sulfide in a

laboratory setting.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific

to the planned experiment, considering the quantities of Furfuryl methyl sulfide to be used

and the potential for exposure.

Engineering Controls: All handling of Furfuryl methyl sulfide must be performed in a well-

ventilated area.[1][4] A certified chemical fume hood is required.

Personal Protective Equipment (PPE): Ensure all necessary PPE is readily available and in

good condition. Refer to the detailed PPE specifications below.

Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire

extinguisher. Ensure an appropriate spill kit is available.

Personal Protective Equipment (PPE) Specifications
Proper PPE is mandatory to prevent skin, eye, and respiratory exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b074786?utm_src=pdf-body
https://www.benchchem.com/product/b074786?utm_src=pdf-body
https://www.benchchem.com/product/b074786?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Hand Protection

Chemically resistant gloves

(Nitrile rubber recommended).

[4]

Protects against skin irritation

and absorption.[1]

Note: No specific breakthrough

time data is available for

Furfuryl methyl sulfide. For

splash protection, it is

recommended to use nitrile

gloves with a minimum

thickness of 5-mil and to

change them immediately

upon contact. For prolonged or

immersive contact, consult the

glove manufacturer's specific

chemical resistance data.

Eye and Face Protection
Tight-fitting chemical splash

goggles or a face shield.[1]

Protects against eye irritation

from splashes.[1] If inhalation

hazards are present, a full-face

respirator may be necessary.

[1]

Skin and Body Protection

A lab coat or chemical-

resistant apron. Closed-toe

shoes are required.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood) is typically

sufficient. If ventilation is

inadequate or if aerosols are

generated, a NIOSH-approved

respirator with an appropriate

organic vapor cartridge is

necessary.[1][5]

Protects against respiratory

tract irritation.[1]
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Safe Handling Procedures
Grounding: Take precautionary measures against static discharge, as the vapor may form

explosive mixtures with air.[6]

Avoiding Inhalation and Contact: Avoid breathing vapors or mists.[1] Prevent contact with

skin and eyes.[4]

Hygiene: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly after

handling, and before breaks and at the end of the workday.[1] Contaminated work clothing

should be removed and washed before reuse.[1]

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[1][4] Keep the container tightly closed when not in use.[1][4]

Spill and Emergency Procedures
Small Spills:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

sand, earth, or vermiculite.[1]

Collect the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.[4]

Clean the spill area with soap and water, and ventilate the area well.[4]

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Prevent the spill from entering drains or waterways.[5]

First Aid:
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In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

removing contact lenses if present and easy to do. Seek medical attention.[1]

In case of skin contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, seek medical attention.[1]

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If respiratory irritation persists, seek medical attention.[1]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

Disposal Plan
Waste Classification: Furfuryl methyl sulfide and any materials contaminated with it are

considered hazardous waste.[2]

Containerization: Collect all waste in a clearly labeled, sealed, and appropriate container. Do

not mix with other waste streams unless specifically instructed to do so by your institution's

environmental health and safety department.[6]

Disposal Route: Dispose of the hazardous waste through a licensed waste disposal

contractor, in accordance with all federal, state, and local regulations.[1][2][6]

Quantitative Data and Incompatibilities
Exposure Limits and Physical Properties

Parameter Value Source

Occupational Exposure Limits

No specific OSHA PEL or

ACGIH TLV has been

established for Furfuryl methyl

sulfide.

[7]

Flash Point 64°C (148°F) - Closed Cup [1]

Boiling Point 62°C at 28 mm Hg [1]
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Chemical Incompatibilities
While specific incompatibility data for Furfuryl methyl sulfide is limited, based on its chemical

structure (a sulfide and a furan derivative), it should be stored away from the following:

Strong Oxidizing Agents: May react violently.

Acids: Sulfides are generally incompatible with acids.[8][9]

Strong Bases: May cause decomposition.

Heat, sparks, and open flames: As it is a combustible liquid.[1][2]

Workflow for Handling Furfuryl Methyl Sulfide
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Caption: Workflow for the safe handling of Furfuryl methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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